Cas no 2165434-84-2 (methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate)

• Product Name: methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• CAS No: 2165434-84-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5968279
• PubChem ID: 97701380
• Update Time: 2025-06-15

methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• 2165434-84-2
• EN300-1070195

• Inchi： 1S/C12H15NO3/c1-15-10-5-3-4-9-8(10)6-7-13-11(9)12(14)16-2/h3-5,11,13H,6-7H2,1-2H3/t11-/m0/s1
• InChI Key： LAHQVQQODQQUNN-NSHDSACASA-N
• SMILES： O(C)C1=CC=CC2=C1CCN[C@@H]2C(=O)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

Methyl (1S)-5-Methoxy-1,2,3,4-Tetrahydroisoquinoline-1-Carboxylate (CAS No. 2165434-84-2): A Comprehensive Overview

Methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate, identified by its CAS number 2165434-84-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroisoquinoline class, a structurally diverse group known for its biological activities and potential therapeutic applications. The presence of a chiral center at the 1-position and functional groups such as a methoxy group at the 5-position contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of this compound have been extensively studied due to its relevance in the development of novel bioactive molecules. The tetrahydroisoquinoline scaffold is widely recognized for its role in various pharmacological pathways, including those involving neurotransmitter systems and cardiovascular functions. The specific configuration of methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate makes it a valuable intermediate in the synthesis of more complex derivatives with enhanced biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for further research. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve high enantiomeric purity, which is crucial for evaluating its pharmacological effects. The development of robust synthetic routes has not only facilitated its production but also opened new avenues for exploring its potential applications in drug discovery.

In terms of biological activity, methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate has shown promising results in preclinical studies. Its structural features suggest interactions with various biological targets, including enzymes and receptors involved in signal transduction pathways. For instance, studies have indicated that derivatives of tetrahydroisoquinoline can modulate the activity of monoamine oxidase (MAO) enzymes, which are crucial in the metabolism of neurotransmitters such as dopamine and serotonin.

The methoxy group at the 5-position of the molecule enhances its solubility and bioavailability, making it a suitable candidate for further pharmacokinetic studies. Additionally, the chiral center at the 1-position allows for the exploration of enantiomeric effects, which can significantly influence the compound's biological response. This aspect is particularly important in medicinal chemistry, where enantiomeric purity can determine the efficacy and safety of a drug candidate.

Current research is focused on evaluating the therapeutic potential of methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate in various disease models. Preliminary findings suggest that it may have applications in neurodegenerative disorders due to its ability to interact with dopaminergic and serotonergic systems. Furthermore, its potential role in cardiovascular diseases is being explored, given the known association between tetrahydroisoquinoline derivatives and vascular function modulation.

The compound's mechanism of action remains an area of active investigation. Researchers are employing advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its interactions with biological targets. These studies aim to provide insights into how methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate exerts its effects at a molecular level. Understanding these interactions is crucial for optimizing its pharmacological profile and developing novel therapeutic strategies.

The development of new synthetic methodologies has also contributed to a deeper understanding of this compound's structure-activity relationships. By modifying various functional groups within the tetrahydroisoquinoline scaffold, chemists can generate libraries of derivatives with tailored properties. This approach allows for the systematic exploration of biological activity and helps identify lead compounds for further development.

Future directions in research on methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate include large-scale synthesis and preclinical testing. The ability to produce this compound in gram quantities will be essential for conducting comprehensive pharmacological studies. Additionally, collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical applications.

In conclusion, methyl (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for drug development. Ongoing research efforts are expected to yield further insights into its therapeutic potential and pave the way for innovative treatments across multiple disease areas.